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Compound of Interest

Compound Name:
(S)-2-Hydroxy-2-(3-

phenoxyphenyl)acetonitrile

CAS No.: 61826-76-4

Cat. No.: B195279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure and properties of

Deltamethrin Impurity 5, a stereoisomer of the widely used pyrethroid insecticide, deltamethrin.

This document is intended for researchers, scientists, and professionals in drug development

who require detailed information on this specific impurity for analytical, toxicological, or

formulation purposes.

Introduction
Deltamethrin is a potent synthetic pyrethroid insecticide known for its high efficacy against a

broad spectrum of pests.[1] As with any synthesized active pharmaceutical ingredient or

agrochemical, the final product contains impurities that must be identified, quantified, and

controlled to ensure safety and efficacy. Deltamethrin Impurity 5 is one such impurity, identified

as a specific stereoisomer of the parent compound. Understanding its chemical and physical

properties is crucial for developing robust analytical methods for quality control and for

assessing its potential biological activity.
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Structure and Identification
Deltamethrin Impurity 5 is chemically known as (1S,3S,αR)-Deltamethrin.[2] It is one of the

eight possible stereoisomers of deltamethrin. The parent deltamethrin is the (S)-α-cyano-3-

phenoxybenzyl (1R,3R)-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylate isomer.

[1][3] The structural difference in Impurity 5 lies in the stereochemistry at the C1 and C3

positions of the cyclopropane ring and the α-carbon of the alcohol moiety.

Chemical Structure of Deltamethrin Impurity 5 ((1S,3S,αR)-Deltamethrin):

Caption: Chemical structure of (1S,3S,αR)-Deltamethrin.

Physical and Chemical Properties
Quantitative data for Deltamethrin Impurity 5 is not widely available in the public domain. The

following tables summarize the known identifiers and compares the available data for

deltamethrin (as a reference) with what is known about Impurity 5.

Table 1: Chemical Identifiers

Property
Deltamethrin (Parent
Compound)

Deltamethrin Impurity 5

IUPAC Name

(S)-cyano(3-

phenoxyphenyl)methyl

(1R,3R)-3-(2,2-

dibromoethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate[1]

(R)-cyano(3-

phenoxyphenyl)methyl

(1S,3S)-3-(2,2-

dibromoethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate

CAS Number 52918-63-5[1][3] 64364-01-8[2]

Molecular Formula C₂₂H₁₉Br₂NO₃[1][3] C₂₂H₁₉Br₂NO₃[2]

Molecular Weight 505.2 g/mol [1][3] 505.2 g/mol [2]

Table 2: Physical Properties
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Property
Deltamethrin (Parent
Compound)

Deltamethrin Impurity 5

Appearance
Colorless to white or slightly

beige crystalline solid[3][4]
Not Available

Melting Point 98-101 °C[1] Not Available

Boiling Point >300 °C (decomposes)[1] Not Available

Solubility in Water <0.002 mg/L at 25 °C[3][4] Not Available

Solubility in Organic Solvents

(g/L at 20°C)

Acetone (500),

Dichloromethane (700),

Benzene (450), Xylene (250)

[4]

Not Available

LogP (Octanol-Water Partition

Coefficient)
6.1[3] Not Available

Vapor Pressure 1.5 x 10⁻⁸ mmHg at 25 °C[3] Not Available

Experimental Protocols for Analysis
The analysis of deltamethrin and its isomers, including Impurity 5, is typically performed using

chromatographic techniques. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography with Electron Capture Detection (GC-ECD) are the most common methods.

This method is suitable for the separation and quantification of deltamethrin stereoisomers.

Instrumentation: HPLC system with a UV or diode array detector.

Column: A normal-phase column, such as a silica-based column (e.g., LiChrospher Si-60, 5

µm), is often used for isomer separation. Chiral columns can also be employed for

enantiomeric resolution.[5]

Mobile Phase: A non-polar mobile phase is typically used. A common mobile phase is a

mixture of n-hexane and an alcohol like isopropanol or ethanol in varying ratios (e.g., 99:1

v/v). The exact ratio should be optimized for the best separation of the isomers.
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Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of 230 nm or 278 nm.

Sample Preparation:

Accurately weigh a known amount of the deltamethrin technical sample.

Dissolve the sample in a suitable solvent, such as the mobile phase, to a known

concentration (e.g., 1 mg/mL).

Filter the solution through a 0.45 µm filter before injection.

Quantification: The concentration of each isomer is determined by comparing its peak area

to that of a certified reference standard of the specific isomer.

GC-ECD is a highly sensitive method for the analysis of halogenated compounds like

deltamethrin and its impurities.

Instrumentation: Gas chromatograph equipped with an Electron Capture Detector (ECD).

Column: A capillary column with a non-polar or medium-polarity stationary phase is suitable,

for example, a 5% phenyl-methylpolysiloxane column (e.g., HP-5, DB-5). A common column

dimension is 30 m x 0.25 mm i.d. x 0.25 µm film thickness.[6]

Carrier Gas: High-purity nitrogen or helium at a constant flow rate (e.g., 1-2 mL/min).

Injector and Detector Temperatures: Injector temperature: 250 °C; Detector temperature: 300

°C.[7]

Oven Temperature Program: A temperature program is used to achieve good separation of

the isomers. A typical program might be:

Initial temperature: 150 °C, hold for 1 minute.

Ramp at 10 °C/min to 280 °C.

Hold at 280 °C for 10 minutes.[6][7]
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Sample Preparation:

Sample extraction is matrix-dependent. For technical grade deltamethrin, a direct

dissolution in a suitable solvent like toluene or xylene is appropriate.

For formulated products or environmental samples, a solvent extraction (e.g., with

acetone/hexane) followed by a clean-up step using solid-phase extraction (SPE) may be

necessary.

The final extract is diluted to an appropriate concentration for GC analysis.

Quantification: Peak areas are compared with those of a certified reference standard of

(1S,3S,αR)-Deltamethrin for accurate quantification.

Logical Relationships and Experimental Workflow
The following diagrams illustrate the relationship between deltamethrin and Impurity 5, and a

typical analytical workflow for its identification and quantification.
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Caption: Relationship between Deltamethrin and Impurity 5.
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Caption: Analytical workflow for Deltamethrin Impurity 5.

Conclusion
Deltamethrin Impurity 5, identified as the (1S,3S,αR)-stereoisomer, is a potential impurity in

technical grade deltamethrin. While specific physical property data for this isomer is limited,

established chromatographic methods such as HPLC and GC-ECD are effective for its

separation and quantification. A thorough understanding and control of this and other impurities

are essential for ensuring the quality, safety, and regulatory compliance of deltamethrin-

containing products. Further research to fully characterize the physical, chemical, and

toxicological properties of Deltamethrin Impurity 5 is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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